1,1,1-Trichloroethane

• CAS No.: 71-55-6
• Product Name: 1,1,1-Trichloroethane
• Molecular Formula: C2H3Cl3; CCl3CH3; C2H3Cl3
• Molecular Weight: 133.4 g/mol
• IUPAC Name: 1,1,1-trichloroethane
• Standard InChI: InChI=1S/C2H3Cl3/c1-2(3,4)5/h1H3
• Standard InChIKey: UOCLXMDMGBRAIB-UHFFFAOYSA-N
• Impurities: 1,2-Dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, and vinylidene chloride.
• SMILES: CC(Cl)(Cl)Cl
• Canonical SMILES: CC(Cl)(Cl)Cl
• Boiling Point: 165.4 °F at 760 mm Hg (NTP, 1992); 74.0 °C; 74 °C; 165°F
• Colorform: Colorless liquid; Clear liquid at ambient temperature
• Density: 1.31 at 68 °F (USCG, 1999); 1.3376 at 20 °C/4 °C; Relative density (water = 1): 1.34; 1.31; 1.34
• Flash Point: greater than 200 °F (NTP, 1992); Flash point = none; >200°F
• Melting Point: -26.5 °F (NTP, 1992); -30.4 °C; -30 °C; -30.4°C; -26.5°F; -23°F
• Physical Description: 1,1,1-trichloroethane appears as a colorless liquid with a sweet, pleasant odor. May irritate skin, eyes and mucous membranes. In high concentrations the vapors may have a narcotic effect. Nonflammable, but may decompose and emit toxic chloride fumes if exposed to high temperatures. Used as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sweet, chloroform-like odor.; Colorless liquid with a mild, chloroform-like odor.

Description

1,1,1-Trichloroethane is a synthetic chemical that does not occur naturally in the environment. It also is known as methylchloroform, methyltrichloromethane, trichloromethylmethane, and trichloromethane. Its registered trade names are chloroethene NU® and Aerothene TT®.

1,1,1-trichloroethane appears as a colorless liquid with a sweet, pleasant odor. May irritate skin, eyes and mucous membranes. In high concentrations the vapors may have a narcotic effect. Nonflammable, but may decompose and emit toxic chloride fumes if exposed to high temperatures. Used as a solvent.
1,1,1-trichloroethane is a member of the class of chloroethanes carrying three chloro substituents at position 1. It has a role as a polar solvent.

• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.01 M; In water, 1,290 mg/L at 25 °C; Soluble in acetone, benzene, methanol, carbon tetrachloride and ether; Soluble in all common organic solvents and is a very good solvent for fats, paraffins, and other organic compounds.; 1.29 mg/mL at 25 °C; Solubility in water: poor; 0.4%
• Synonyms: 1,1,1-TRICHLOROETHANE;/'CHLOROTHENE/';methyltrichloromethane;METHYLCHLOROFORM;1,1,1-TCE;1,1,1-Trichloorethaan;1,1,1-Trichloraethan;1,1,1-Trichlorethan
• Vapor Density: 4.6 (NTP, 1992) (Relative to Air); 4.63 (Air = 1); Relative vapor density (air = 1): 4.6; 4.6
• Vapor Pressure: 100 mm Hg at 68 °F ; 125 mm Hg at 77° F (NTP, 1992); 123.99 mmHg; 124 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 13.3; 100 mmHg
• PubChem Compound: 6278
• Last Modified: Nov 11 2021